Cas no 1000865-06-4 (Eupalinolide C)

• Product Name: Eupalinolide C
• CAS No: 1000865-06-4
• Molecular Formula: C₂₂H₂₈O₈
• Molecular Weight: 420.452927589417
• CID: 4670772
• PubChem ID: 154831559

Eupalinolide C Properties

Names and Identifiers

• Eupalinolide C
• 1000865-06-4
• [(3As,6E,10Z,11aS)-9-acetyloxy-6-(hydroxymethyl)-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate

• InChIKey： INXZZSZBRLXKNT-UHFFFAOYSA-N
• Inchi： 1S/C22H28O8/c1-12(7-8-23)21(26)29-19-10-16(11-24)5-6-17(28-15(4)25)13(2)9-18-20(19)14(3)22(27)30-18/h5,7,9,17-20,23-24H,3,6,8,10-11H2,1-2,4H3
• SMILES： CC(OC1C(C)=CC2OC(C(C2C(OC(C(=CCO)C)=O)CC(CO)=CC1)=C)=O)=O

Computed Properties

• Exact Mass: 420.17841785g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 420.17841785g/mol
• Heavy Atom Count: 30
• Complexity: 804
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives